Cas no 78562-32-0 (2-methylpyrazolo1,5-apyrimidine)

• Product Name: 2-methylpyrazolo1,5-apyrimidine
• CAS No: 78562-32-0
• MF: C₇H₇N₃
• MW: 133.150580644608
• MDL: MFCD08272070
• CID: 553347
• PubChem ID: 12773559
• Update Time: 2025-05-20

2-methylpyrazolo1,5-apyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-Pyrazolo[1,5-a]pyrimidine
• 2-METHYLPYRAZOLO[1,5-A]PYRIMIDINE
• Pyrazolo[1,5-a]pyrimidine,2-methyl-
• AB44285
• AG-H-15136
• AK137996
• CTK5E5907
• SureCN2181213
• 78562-32-0
• AKOS006228687
• F2167-0832
• EN300-106581
• SCHEMBL2181213
• SMQAQNWCDKDKKO-UHFFFAOYSA-N
• Z1198176737
• methylpyrazolo[1,5-a]pyrimidine
• DTXSID80509526
• G43027
• 2-methylpyrazolo1,5-apyrimidine

• MDL： MFCD08272070
• Inchi： 1S/C7H7N3/c1-6-5-7-8-3-2-4-10(7)9-6/h2-5H,1H3
• InChI Key： SMQAQNWCDKDKKO-UHFFFAOYSA-N
• SMILES： N12C=CC=NC1=CC(C)=N2

Computed Properties

• Exact Mass: 133.06400
• Monoisotopic Mass: 133.063997236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• PSA: 30.19000
• LogP: 1.03770

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[1,5-a]pyrimidines

Additional information on 2-methylpyrazolo1,5-apyrimidine

Introduction to 2-Methylpyrazolo[1,5-a]pyrimidine (CAS No. 78562-32-0)

2-Methylpyrazolo[1,5-a]pyrimidine (CAS No. 78562-32-0) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolopyrimidines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The structure of 2-methylpyrazolo[1,5-a]pyrimidine is characterized by a pyrazole ring fused to a pyrimidine ring, with a methyl group attached at the 2-position. This unique structural arrangement confers the compound with specific chemical and biological properties that make it an attractive target for drug development.

In the realm of medicinal chemistry, 2-methylpyrazolo[1,5-a]pyrimidine has been extensively studied for its potential as a lead compound in the development of new therapeutic agents. Recent research has highlighted its ability to modulate various biological pathways, making it a valuable scaffold for the design of novel drugs.

One of the key areas of interest is the role of 2-methylpyrazolo[1,5-a]pyrimidine in cancer therapy. Studies have shown that this compound can inhibit the activity of specific kinases, which are enzymes involved in cell signaling and proliferation. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that derivatives of 2-methylpyrazolo[1,5-a]pyrimidine exhibit potent inhibitory effects on cyclin-dependent kinases (CDKs), which are known to be overexpressed in various types of cancer.

Beyond its anticancer properties, 2-methylpyrazolo[1,5-a]pyrimidine has also shown promise in the treatment of inflammatory diseases. Inflammatory conditions such as arthritis and asthma are characterized by excessive production of pro-inflammatory cytokines. Research has indicated that certain derivatives of 2-methylpyrazolo[1,5-a]pyrimidine can effectively suppress the production of these cytokines, thereby reducing inflammation and associated symptoms.

The pharmacological profile of 2-methylpyrazolo[1,5-a]pyrimidine is further enhanced by its favorable physicochemical properties. The compound exhibits good solubility and permeability, which are crucial factors for drug absorption and distribution. Additionally, its stability under physiological conditions ensures that it remains active and effective over extended periods.

In terms of synthetic accessibility, 2-methylpyrazolo[1,5-a]pyrimidine can be synthesized using well-established methods in organic chemistry. One common approach involves the reaction of 3-amino-4-cyano-6-methyl-1H-pyridine-2(3H)-thione with an appropriate aldehyde or ketone under mild conditions. This synthetic route allows for the facile preparation of various derivatives with different substituents at various positions on the pyrazolopyrimidine scaffold.

The versatility of 2-methylpyrazolo[1,5-a]pyrimidine as a chemical scaffold has also led to its exploration in other therapeutic areas. For example, recent studies have investigated its potential as an antiviral agent against RNA viruses such as influenza and hepatitis C virus (HCV). Preliminary results have shown that certain derivatives can effectively inhibit viral replication by interfering with key viral enzymes.

In conclusion, 2-methylpyrazolo[1,5-a]pyrimidine (CAS No. 78562-32-0) represents a promising chemical entity with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further development into novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.